Cas no 5026-62-0 (Methylparaben Sodium Salt)

• Product Name: Methylparaben Sodium Salt
• CAS No: 5026-62-0
• MF: C₈H₇NaO₃
• MW: 174.129153490067
• MDL: MFCD00016470
• CID: 45483
• PubChem ID: 24888329
• Update Time: 2025-12-30

Methylparaben Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium 4-(methoxycarbonyl)phenolate
• Methyl paraben,sodium salt
• Methyl 4-hydroxybenzoate sodium salt
• SODIUM METHYL PARABEN
• METHYL PARABEN SODIUM
• Sodium Methyl P-Hydroxybenzoate
• sodium,4-methoxycarbonylphenolate
• Methyl 4-hydroxybenzoate
• Methylis parahydroxybenzoas natricum
• Sodium methyl 4-hydroxybenzoate
• p-Hydroxybenzoic acid methyl ester sodium salt
• Sodium (p-carboxyphenoxy)-methyl ester
• 4-Hydroxybenzoic acid methyl ester sodium salt
• Methyl p-hydroxybenzoate s
• Methyl p-hydroxybenzoate sodium salt
• Sodium 4-(methoxycarbonyl)phenoxide
• Sodium 4-carbomethoxyphenolate
• Sodium p-methoxycarbonylphenoxide
• Methylparaben sodium
• Methylparaben Sodium Salt
• Nipagin m sodium
• Sodium Methyl Parahydroxybenzoate
• sodium;4-methoxycarbonylphenolate
• DTXSID1042156
• Solbrol m sodium salt
• EINECS 225-714-1
• METHYLPARABEN SODIUM (II)
• SODIUM METHYLPARABEN [INCI]
• SODIUM METHYL P-HYDROXYBENZOATE (E 219)
• sodium 4carbomethoxyphenolate
• Preserval MS
• Benzoic acid, 4-hydroxy-, methyl ester, sodium salt
• AC-15527
• SODIUM METHYL P-HYDROXYBENZOATE ( E 219)
• 4-Hydroxybenzoic acid-methyl ester sodium
• Methylparaben sodium [USAN:NF]
• Methylparaben sodium (NF)
• AKOS015961950
• Paratexin ms
• SODIUM METHYL HYDROXYBENZOATE (MART.)
• D02458
• Sodium methylparaben, 99%
• Paridol mna
• sodium methyl hydroxybenzoate
• Q-201383
• Q3963920
• Sodium Methyl Parahydroxybenzoate; SKF-4382-Z
• SODIUM METHYL HYDROXYBENZOATE [MART.]
• SODIUM METHYL PARAHYDROXYBENZOATE (EP MONOGRAPH)
• HY-W016806
• CS-W017522
• AS-14805
• DTXCID9022156
• Sodium, (p-carboxyphenoxy)-, methyl ester (7CI)
• SCHEMBL48756
• A11551
• Methyl 4-hydroxybenzoate, sodium salt
• BENZOIC ACID, p-HYDROXY-, METHYL ESTER, SODIUM DERIV.
• UNII-CR6K9C2NHK
• CHEMBL2106903
• MFCD00016470
• Methyl 4-hydroxybenzoate sodium salt, tested according to Ph.Eur.
• Bonomold OMNa
• NS00078333
• EC 225-714-1
• SODIUM METHYL PARAHYDROXYBENZOATE [EP MONOGRAPH]
• METHYLPARABEN SODIUM [II]
• Sodium, (p-carboxyphenoxy)-, methyl ester
• Methylparaben sodium [USAN]
• Methyl p-hydroxybenzoate sodium
• 5026-62-0
• Sodium methylparaben
• Solparol
• SY110465
• Ns 3500s
• Methylparaben, sodium salt
• Methyl p-hydroxybenzoate, sodium salt
• CR6K9C2NHK

• MDL： MFCD00016470
• Inchi： 1S/C8H8O3.Na/c1-11-8(10)6-2-4-7(9)5-3-6;/h2-5,9H,1H3;/q;+1/p-1
• InChI Key： PESXGULMKCKJCC-UHFFFAOYSA-M
• SMILES： [Na+].O(C)C(C1C=CC(=CC=1)[O-])=O

Computed Properties

• Exact Mass: 174.02900
• Monoisotopic Mass: 174.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.4A^2

Experimental Properties

• Color/Form: White powder
• Melting Point: >360°C
• Boiling Point: 265.5 °C at 760 mmHg
• Flash Point: 116.4 °C
• PSA: 49.36000
• LogP: 1.61700
• Solubility: dissolve in water

Methylparaben Sodium Salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• RTECS：DH2455000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：S22-S24/25
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methylparaben Sodium Salt

Methylparaben Sodium Salt (CAS No. 5026-62-0): A Comprehensive Overview in Modern Chemical and Pharmaceutical Applications

Methylparaben Sodium Salt, chemically known as sodium methylparaben, is a widely utilized compound in the pharmaceutical and cosmetic industries, primarily recognized for its antimicrobial and preservative properties. With a chemical structure derived from para-hydroxybenzoic acid, this compound plays a pivotal role in maintaining the stability and efficacy of various formulations. The CAS No. 5026-62-0 uniquely identifies this substance, ensuring precise classification and regulatory compliance in global markets.

The structure of Methylparaben Sodium Salt consists of a sodium counterion paired with the methyl ester of para-hydroxybenzoic acid. This configuration enhances its solubility in aqueous solutions, making it an ideal candidate for formulations requiring water-based mediums. The molecular formula C₇H₇NaO₃ underscores its chemical composition, which contributes to its stability under varying environmental conditions. This stability is particularly crucial in pharmaceutical applications where product integrity over time is paramount.

In recent years, the pharmaceutical applications of Methylparaben Sodium Salt have expanded significantly, driven by advancements in drug formulation and delivery systems. Research has highlighted its efficacy in preventing microbial growth in liquid medications, ointments, and creams. A notable study published in the *Journal of Pharmaceutical Sciences* demonstrated that Methylparaben Sodium Salt effectively inhibits the proliferation of bacteria and fungi at concentrations as low as 0.01%, making it a cost-effective and reliable preservative option.

The cosmetic industry has also embraced Methylparaben Sodium Salt due to its compatibility with a wide range of active ingredients. Its ability to extend shelf life while maintaining product quality has made it a staple in skincare and haircare formulations. Furthermore, the compound’s mild irritation profile has positioned it as a preferred choice for sensitive skin products. This aligns with growing consumer demand for safer, yet effective cosmetic solutions.

Recent research developments have further elucidated the mechanisms by which Methylparaben Sodium Salt exerts its antimicrobial effects. Studies indicate that it disrupts microbial cell membranes, leading to leakage of intracellular contents and ultimately cell death. This mechanism is particularly advantageous as it targets a broad spectrum of microorganisms without promoting resistance development—a critical consideration in both pharmaceutical and cosmetic contexts.

Regulatory perspectives on Methylparaben Sodium Salt are shaped by its extensive safety profile. Regulatory bodies such as the FDA and EMA have classified it as Generally Recognized As Safe (GRAS) for use in food preservation when employed within specified limits. In pharmaceuticals, its approval is contingent upon adherence to Good Manufacturing Practices (GMP) to ensure consistency and purity across batches. These regulatory endorsements reinforce its reliability as an ingredient in various industrial applications.

The future prospects of Methylparaben Sodium Salt are promising, with ongoing research exploring novel applications beyond traditional uses. Innovations in nanotechnology have led to the development of nanoencapsulated forms of this compound, which enhance delivery efficiency while reducing potential skin irritation. Such advancements are poised to revolutionize how preservatives are integrated into next-generation formulations.

Environmental considerations also play a significant role in the continued relevance of Methylparaben Sodium Salt. While biodegradability studies suggest moderate environmental impact compared to other preservatives, efforts are underway to optimize its formulation for reduced ecological footprint. These initiatives reflect a commitment to sustainability without compromising efficacy—a balance increasingly valued by industries worldwide.

In conclusion, Methylparaben Sodium Salt (CAS No. 5026-62-0) remains an indispensable compound across multiple sectors due to its versatile properties and proven safety record. Its role in preserving product integrity while adhering to regulatory standards underscores its importance in modern chemical and pharmaceutical applications. As research continues to uncover new possibilities for this compound, its relevance is expected to grow even further into the future.